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Compound of Interest

Compound Name: Digalacturonic acid

Cat. No.: B12788942 Get Quote

The proper disposal of digalacturonic acid is crucial for maintaining laboratory safety and

ensuring environmental compliance. While Safety Data Sheets (SDS) for digalacturonic acid
and its common forms (monohydrate, sodium salt) often indicate that it is not classified as a

hazardous substance under GHS and OSHA standards, it is paramount to handle it with care

and follow institutional and local regulations for chemical waste.[1][2] The toxicological

properties of this material have not been fully investigated, warranting a cautious approach.[3]

[4]

Immediate Safety and Handling
Before handling digalacturonic acid, ensure that you are familiar with standard laboratory

safety practices. Although not classified as acutely toxic or a skin/eye irritant in several SDSs, it

is prudent to minimize exposure.

Engineering Controls: Use with adequate ventilation, such as in a fume hood or with local

exhaust ventilation, to control airborne levels, especially when handling the powder form to

avoid dust formation.

Hygiene Measures: Practice good industrial hygiene. Wash hands thoroughly after handling

and before eating, drinking, or smoking. Remove any contaminated clothing and wash it

before reuse.

Storage: Store in a cool, dry place in a tightly closed container when not in use.
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Personal Protective Equipment (PPE)
The following PPE should be worn when handling digalacturonic acid to prevent contact.

PPE Type Specification Rationale

Eye Protection

Safety glasses with side-

shields or goggles (compliant

with EN 166 or OSHA 29 CFR

1910.133).

To prevent eye contact with

dust or splashes.

Hand Protection
Chemically resistant, protective

gloves (e.g., nitrile).
To prevent skin contact.

Skin and Body

Standard laboratory coat.

Long-sleeved clothing is

recommended.

To minimize skin exposure.

Respiratory

Generally not required under

normal use with adequate

ventilation. For large spills or

poor ventilation, use a

NIOSH/MSHA-approved

respirator.

To avoid inhalation of dust

particles.

Step-by-Step Disposal Procedure
All laboratory chemical waste should be treated as hazardous unless confirmed to be non-

hazardous by the institution's Environmental Health and Safety (EH&S) or equivalent office.

Never pour digalacturonic acid down the drain.

Designate as Waste: A chemical is considered waste when you no longer intend to use it.

Containerize Waste:

Place solid digalacturonic acid waste or solutions into a chemically compatible, leak-

proof container with a secure lid. Plastic containers are often preferred.
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Whenever possible, use the original container. Do not mix with other waste types to avoid

unintended reactions.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Digalacturonic Acid."

Include the date when the waste was first added to the container.

Storage in a Satellite Accumulation Area (SAA):

Store the labeled waste container in a designated SAA, which must be at or near the point

of generation.

Ensure the SAA is inspected weekly for any leaks or container degradation.

Keep the waste container closed at all times except when adding waste.

Arrange for Disposal:

Contact your institution's EH&S office to schedule a pickup for the hazardous waste.

Follow their specific procedures for waste collection and disposal, which will be in

accordance with licensed collectors and local, state, and federal regulations.

Spill Response
In the event of a spill:

Ventilate: Immediately ensure the area is well-ventilated.

Contain: Prevent the powder or solution from entering drains.

Clean-up:

Wearing appropriate PPE, sweep up the solid material.
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Place the spilled material and any contaminated cleaning supplies (e.g., paper towels) into

a designated hazardous waste container.

Clean the affected area thoroughly.
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Digalacturonic Acid Disposal Workflow
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Proper Disposal by
Licensed Facility
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Caption: Workflow for the safe disposal of digalacturonic acid waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

4. biosynth.com [biosynth.com]

To cite this document: BenchChem. [Proper Disposal of Digalacturonic Acid: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12788942#digalacturonic-acid-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b12788942?utm_src=pdf-custom-synthesis
https://www.carlroth.com/medias/SDB-308T-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgzMDZ8YXBwbGljYXRpb24vcGRmfGFHTTNMMmc0TXk4NU1qSXlNelF5TmpBMk9EYzRMMU5FUWw4ek1EaFVYMFJGWDBWT0xuQmtaZ3w3ZTFjNDdhMjBkYjBhYjI5NTdlMmVhZDMxMzJlYzhmZTU5MTZhNDdhOTljMDI5ZmZkZTM5NzI3MGE1YmJjOThm
https://www.sigmaaldrich.com/US/en/sds/sial/73960?userType=undefined
https://pim-resources.coleparmer.com/sds/50634.pdf
https://www.biosynth.com/Files/MSDS/MG/04/MSDS_MG04066_5000_EN.pdf
https://www.benchchem.com/product/b12788942#digalacturonic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b12788942#digalacturonic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b12788942#digalacturonic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b12788942#digalacturonic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12788942?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12788942?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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